Toward establishing the full design aspects of chitosan as a packaging material or as cling wraps, the chemical characteristics, thermal stability, optical transparency, Young’s modulus, elongation at fracture, and burst strength of pure and glycerol-added 100 μm-thick-chitosan films were investigated. Films of chitosan and films with 10%, 20%, and 30% w/w glycerol as the plasticizer were prepared per standard protocols. Electron microscopic analysis revealed that all films are homogeneous. The addition of glycerol did not alter the crystallinity, lowered the glass transition by ∼7 °C, decreased the thermal stability, decreased the roughness by 50%, and increased the optical transparency by 5%. It was found that the incorporation of glycerol decreased the Young’s modulus by two orders, increased the plastic strain at least by four times, and decreased the burst strength by at least two times. The results from this systematic analysis, including comparisons with existing packaging materials, provide a holistic picture for tailoring the properties of chitosan-based packaging materials for modified atmosphere packaging (MAP) toward sustainable development.

Our planet is facing food scarcity due to a rapidly growing population. Hence, food production and sources must adapt to accommodate a growing population and a changing climate in addition to being produced year-round in a small space with minimal growing inputs. Brassicaceae microgreens (BM) have a short growth cycle and can quickly grow with minimum inputs in a small area year-round, which make them an ideal candidate to diversify global nutrition and adapt to global climate change and urbanization. There is a growing interest in incorporating BM into daily diets as a source of phytochemicals and other nutrients. The phytochemicals in BM possess various biological activities, including antioxidant, anticancer, antidiabetic, and anti-inflammatory, which has piqued the interest of health-conscious consumers and researchers. Several growing conditions and postharvest practices have influenced the concentration of phytochemicals in BM. This review contains up-to-date information about the proximate compositions, phytochemicals contents, growing practices of BM, possible shelf life extending mechanisms, and their application in novel food product development and health benefits.

The physicochemical properties, structural compositions, and functional properties of insoluble dietary fiber (IDF) extracted from Aronia melanocarpa by acid extraction method, alkali extraction method, and enzymatic extraction method (EE) were studied. The results showed that the monosaccharide compositions of the three IDF samples were similar. The average molecular weight of E-IDF was higher than that of AC-IDF and AL-IDF. The surface morphology, crystal structure, and functional groups of IDF samples were changed by different extraction methods, but the effect on thermal stability was not significant. In addition, E-IDF possessed higher water-holding capacity, oil-holding capacity, and water swelling capacity. The nitrite ion adsorption capacity of E-IDF was higher at pH 2.0. At the same time, E-IDF exhibited higher glucose adsorption capacity (GAC) and better adsorption capacity for Cu2+ and Pb2+. The results indicate that the IDF sample extracted by the EE had excellent physicochemical and functional properties and showed great potential as a functional food ingredient.

Paramagnetism in solid-state materials has long been considered an additional challenge for structural investigations by using solid-state nuclear magnetic resonance spectroscopy (ssNMR). The strong interactions between unpaired electrons and the surrounding atomic nuclei, on the one hand, are complex to describe, and on the other hand can cause fast decaying signals and extremely broad resonances. However, significant progress has been made over the recent years in developing both theoretical models to understand and calculate the frequency shifts due to paramagnetism and also more sophisticated experimental protocols for obtaining high-resolution ssNMR spectra. While the field is continuously moving forward, to date, the combination of state-of-the-art numerical and experimental techniques enables us to obtain high-quality data for a variety of systems. This involves the determination of several ssNMR parameters that represent different contributions to the frequency shift in paramagnetic solids. These contributions encode structural information on the studied material on various length scales, ranging from crystal morphologies, to the mid- and long-range order, down to the local atomic bonding environment. In this perspective, the different ssNMR parameters characteristic for paramagnetic materials are discussed with a focus on their interpretation in terms of structure. This includes a summary of studies that have explored the information content of these ssNMR parameters, mostly to complement experimental data from other methods, e.g., X-ray diffraction. The presented overview aims to demonstrate how far ssNMR has hitherto been able to determine and refine the structures of materials and to discuss where it currently falls short of its full potential. We attempt to highlight how much further ssNMR can be pushed to determine and refine structure to deliver a comprehensive structural characterization of paramagnetic materials comparable to what is to date achieved by the combined effort of electron microscopy, diffraction, and spectroscopy.

Food safety is a basic necessity and has emerged as a global issue. The significant aspects of ensuring the food safety are sharing data, facts and figures, and standards to improve preventive control measures. The digitalization of data provides a vast amount of information regarding food safety that benefits public health. This review comprehensively covered categorizing existing food safety databases with the focus to provide data-driven knowledge of existing food safety-related sources/repositories, regulations/policy frameworks, and their potential uses concerning data access/analysis to drive informative consensus. These databases facilitate insights into hazard identification, enhancing decision-making, and develop risk evaluation-based strategies. More importantly, this information can help to improve the quality of the products and services in the global food supply chain in a timely manner. Therefore, it is critical to keep refining the databases so that updated information support handling safety issues for providing reliable and accurate data on food safety.

Many photoinduced excited states’ relaxation processes and chemical reactions occur at interfaces and surfaces, including charge transfer, energy transfer, proton transfer, proton-coupled electron transfer, configurational dynamics, conical intersections, etc. Of them, interactions of electronic and vibrational motions, namely, vibronic couplings, are the main determining factors for the relaxation processes or reaction pathways. However, time-resolved electronic-vibrational spectroscopy for interfaces and surfaces is lacking. Here we develop interface/surface-specific two-dimensional electronic-vibrational sum frequency generation spectroscopy (2D-EVSFG) for time-dependent vibronic coupling of excited states at interfaces and surfaces. We further demonstrate the fourth-order technique by investigating vibronic coupling, solvent correlation, and time evolution of the coupling for photoexcited interface-active molecules, crystal violet (CV), at the air/water interface as an example. The two vibronic absorption peaks for CV molecules at the interface from the 2D-EVSFG experiments were found to be more prominent than their counterparts in bulk from 2D-EV. Quantitative analysis of the vibronic peaks in 2D-EVSFG suggested that a non-Condon process participates in the photoexcitation of CV at the interface. We further reveal vibrational solvent coupling for the zeroth level on the electronic state with respect to that on the ground state, which is directly related to the magnitude of its change in solvent reorganization energy. The change in the solvent reorganization energy at the interface is much smaller than that in bulk methanol. Time-dependent center line slopes (CLSs) of 2D-EVSFG also showed that kinetic behaviors of CV at the air/water interface are significantly different from those in bulk methanol. Our ultrafast 2D-EVSFG experiments not only offer vibrational information on both excited states and the ground state as compared with the traditional doubly resonant sum frequency generation and electronic-vibrational coupling but also provide vibronic coupling, dynamical solvent effects, and time evolution of vibronic coupling at interfaces.

Fresh-market blackberries (Rubus subgenus Rubus) grown in Arkansas were evaluated to identify unique quality attributes impacting flavor. Physical, composition, and descriptive sensory attributes of 19 genotypes (cultivars and breeding selections) in 2020 and eight in 2021 varied by genotype. Sweet-Ark® Ponca had the highest soluble solids in both years (14–15%). For the 149 volatile compounds identified in 2020 and 100 in 2021, Sweet-Ark® Caddo (28,430 μg/kg) had the highest combined levels in 2020, and A-2620T (5886 μg/kg) had the highest in 2021 with terpenes (21–50%), esters (13–56%), aldehydes (12%), acids (4–13%), and alcohols (5–8%) as major classes. For descriptive sensory, genotypes differed in overall intensity aromatics, green/unripe aromatics, and basic tastes. Sweet-Ark® Caddo had higher levels of esters correlated with high fruity/berry/jam aromas, whereas A-2625T contained higher levels of terpenes correlated to vegetive aroma and mold/mildew aromatics. Quality attributes identified in this study can influence commercial potential of fresh-market blackberries.

The objectives of this study were to (i) evaluate the impact of maturity types on the texture and microstructure of frozen cabbage leaves and (ii) elucidate the relationships between variables (alcohol-insoluble solid (AIS), pectin, insoluble dietary fiber (IDF), total soluble solid (TSS), and pH) and the firmness of frozen cabbage leaves. Fourteen cabbage cultivars of four maturity types grown in three regions of Japan for 3 years were used as samples. Higher firmness and less drip loss in frozen cabbage leaves were obtained in the late maturing cultivars, followed by the medium-late, medium, and early maturing cultivars. Scanning electron microscopy showed severe cell wall damage in frozen leaves of the early maturing cabbage, while well-defined individual cells could be observed in the late maturing cabbage. Positive linear correlations between the firmness of frozen cabbage leaves and the amount of cell wall components (AIS (R2 = 0.818), pectin (R2 = 0.670), IDF (R2 = 0.841)) and the concentration of solutes (TSS (R2 = 0.799)) were detected. On the other hand, there was no relationship between pH values and the firmness of frozen cabbage leaves (R2 < 0.1). Thus, we proposed the combination of two phenomena (i.e., greater cell wall rigidity and smaller ice crystals due to the higher solute concentration) regulating the firmness of frozen cabbage leaves. These results highlight the importance of cultivar selection, especially with respect to maturity type, for the manufacture of frozen cut cabbage.

The antioxidant, anti-inflammatory, and muscle loss inhibitory effects of mealworm protein were investigated. Mealworm protein hydrolysate (MPH) was obtained by enzymatic hydrolysis and fractionated based on the molecular size. Although the protein content decreased with hydrolysis, it increased with an increase in size. Upon hydrolysis, essential and branched-chain amino acids decreased while free amino acids increased but decreased with an increase in size. The antioxidant activity increased upon hydrolysis and with an increase in molecular size. The anti-inflammatory effects were highest for MPH > 10 kDa and were similar to whey protein isolate (WPI), for IL-1β, IL-6, and TNF-α. Size fractionation did not significantly affect the anti-inflammatory effects. The MPH > 10 kDa (1.19-fold of control) resulted in the lowest myostatin expression in C2C12 muscle cells with and without LPS, which was similar to WPI (1.23-fold). Consequently, MPH may be a potential alternative to WPI.

Eight Hibiscus sabdariffa extracts at different concentrations, solvents, and decoction processes were encapsulated by spray-drying. Two carrying agents, maltodextrin (MD) and gum arabic (GA), in a relationship of 90:10 and 80:20, were used in aqueous and ethanolic media. The phenolic compounds (PC) were released under pH-controlled media simulating gastric and intestine conditions. FTIR assessed molecular interactions and the influence of morphology of the encapsulates by SEM imaging. The controlled PC release in aqueous media showed a lower release rate than ethanolic treatments for intestinal conditions. All the treatments showed a gradual release of PC, indicating the presence of strong molecular interactions between the carrying agents and PC from Hibiscus and the formation of encapsulates with PC on the particle surface. The formulation of encapsulates and the conditions used to obtain them may prove helpful in developing nutraceutical products.